BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Elucidation of Benzyl (3-
bromopropyl)carbamate: A Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Carbamic acid, (3-bromopropyl)-,
Compound Name:
benzyl ester

Cat. No.: B112582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of Benzyl
(3-bromopropyl)carbamate. It includes key physical and spectroscopic data, a detailed
experimental protocol for its synthesis, and a visual representation of the synthetic workflow.
This document is intended to serve as a valuable resource for researchers and professionals
engaged in organic synthesis and drug development.

Core Compound Information

Parameter Value Reference
CAS Number 39945-54-5 [1]
Molecular Formula C11H14BrNO:2 [1]
Molecular Weight 272.14 g/mol [1]
Appearance Off-White Solid or Orange Oil [1]
Melting Point 37-39°C [1]

Sealed in dry, store in freezer,

Storage
under -20°C
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Spectroscopic Data for Structural Elucidation

The structural confirmation of Benzyl (3-bromopropyl)carbamate is achieved through a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR),

Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS).

'H NMR (Proton NMR) Data

e Solvent: CDCls

e Frequency: 300 MHz

Chemical Shift ()

Multiplicity Number of Protons  Assignment
pPpm
Aromatic protons
7.32 m 5H
(CsH5s)
5.15 brs 1H NH
5.06 S 2H O-CH2-Ph
3.39 t 2H Br-CH2
3.30 q 2H NH-CH:
2.06 - 1.96 m 2H -CH2-CH2-CH2-

Data sourced from ChemicalBook.

3C NMR (Carbon NMR) Data

e Solvent: CDCls

e Frequency: 75.5 MHz
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Chemical Shift (6) ppm

Assignment

156.4 C=0 (Carbamate)
136.3 Aromatic C (quaternary)
128.4 Aromatic CH

128.0 Aromatic CH

127.9 Aromatic CH

66.6 O-CH2-Ph

39.2 NH-CH:

32.3 -CH2-CH2-CHa2-

30.6 Br-CH:

Data sourced from ChemicalBook.

ETIR Spectroscopy Data (Predicted)

Wavenumber (cm~—2)

Functional Group

3400-3200 N-H Stretch (Amide)
3100-3000 C-H Stretch (Aromatic)
3000-2850 C-H Stretch (Aliphatic)
1725-1700 C=0 Stretch (Carbamate)
1550-1500 N-H Bend (Amide)
1250-1200 C-O Stretch (Ester)
700-550 C-Br Stretch

Mass Spectrometry Data (Predicted)
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m/z Fragmentation

271/273 [M]* (Molecular ion peak, bromine isotopes)
180 [M - Br]*

164 [M - CH2Br]*

108 [C7H7O]*

91 [C7H7]* (Tropylium ion, base peak)

Experimental Protocol: Synthesis of Benzyl (3-
bromopropyl)carbamate

This protocol details the synthesis of Benzyl (3-bromopropyl)carbamate from 3-
bromopropylamine hydrobromide and benzyl chloroformate.[1]

Materials:

3-bromopropylamine hydrobromide
e Benzyl chloroformate

» Diisopropylethylamine (DIPEA)

e Dry Tetrahydrofuran (THF)

o Ethyl Acetate (EtOAC)

e Hexane

« Silica Gel

Celite

Procedure:
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» To a stirred suspension of 3-bromopropylamine hydrobromide (2 g, 9.14 mmol) in 40 mL of
dry THF, add benzyl chloroformate (1.64 g, 9.60 mmol) via syringe at room temperature.

e Cool the reaction mixture to 0°C in an ice bath.
e Add diisopropylethylamine (1.6 mL, 9.20 mmol) dropwise via syringe.
o Allow the reaction mixture to stir at 0°C for 1 hour.

« Filter the crude reaction mixture through a pad of Celite and evaporate the solvents under
reduced pressure.

o The resulting residue is purified by flash chromatography on silica gel, eluting with a gradient
of 10-30% ethyl acetate in hexane to afford the desired product.

Synthetic Workflow

The following diagram illustrates the key steps in the synthesis and purification of Benzyl (3-
bromopropyl)carbamate.
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Synthesis

3-Bromopropylamine HBr
+
Benzyl Chloroformate
+

DIPEA in THF

Stir at 0°C for 1 hour

Work-up

Filter through Celite

Solvent Evaporation

Purification

Flash Chromatography
(Silica Gel, EtOAc/Hexane)

Benzyl (3-bromopropyl)carbamate

Click to download full resolution via product page

Synthesis and Purification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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